Cas no 380476-11-9 (3-[4-[(2-Chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-methoxy-4-nitrophenyl)-2-propenamide)

• Product Name: 3-[4-[(2-Chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-methoxy-4-nitrophenyl)-2-propenamide
• CAS No: 380476-11-9
• MF: C₂₆H₂₂ClN₃O₆
• MW: 507.922385692596
• CID: 5446908
• PubChem ID: 5293252
• Update Time: 2025-10-24

3-[4-[(2-Chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-methoxy-4-nitrophenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 3-{4-[(2-chlorophenyl)methoxy]-3-ethoxyphenyl}-2-cyano-N-(2-methoxy-4-nitrophenyl)prop-2-enamide
• STK522787
• 380476-11-9
• (2E)-3-{4-[(2-chlorobenzyl)oxy]-3-ethoxyphenyl}-2-cyano-N-(2-methoxy-4-nitrophenyl)prop-2-enamide
• EN300-26605016
• AKOS001009857
• Z56832557
• (E)-3-[4-[(2-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-methoxy-4-nitrophenyl)prop-2-enamide
• 3-[4-[(2-Chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-methoxy-4-nitrophenyl)-2-propenamide

• Inchi： 1S/C26H22ClN3O6/c1-3-35-25-13-17(8-11-23(25)36-16-18-6-4-5-7-21(18)27)12-19(15-28)26(31)29-22-10-9-20(30(32)33)14-24(22)34-2/h4-14H,3,16H2,1-2H3,(H,29,31)
• InChI Key： MMVYVLBXCDRYSB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1OC)(=O)C(C#N)=CC1=CC=C(OCC2=CC=CC=C2Cl)C(OCC)=C1

Computed Properties

• Exact Mass: 507.1197131g/mol
• Monoisotopic Mass: 507.1197131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.357±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 739.2±60.0 °C(Predicted)
• pka: 9.07±0.70(Predicted)

Additional information on 3-[4-[(2-Chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-methoxy-4-nitrophenyl)-2-propenamide

Introduction to 3-[4-[(2-Chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-methoxy-4-nitrophenyl)-2-propenamide (CAS No. 380476-11-9)

3-[4-[(2-Chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-methoxy-4-nitrophenyl)-2-propenamide, with the CAS number 380476-11-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano group, a nitro group, and multiple aromatic rings, making it a promising candidate for various therapeutic applications.

The chemical structure of 3-[4-[(2-Chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-methoxy-4-nitrophenyl)-2-propenamide is particularly noteworthy due to its potential for modulating biological pathways. The presence of the cyano group and the nitro group imparts significant electronic and steric effects, which can influence the compound's interactions with biological targets. Additionally, the ethoxy and methoxy substituents contribute to the compound's solubility and metabolic stability, key factors in drug development.

Recent studies have explored the pharmacological properties of 3-[4-[(2-Chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-methoxy-4-nitrophenyl)-2-propenamide. One notable area of research has been its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable therapeutic option for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Research has shown that 3-[4-[(2-Chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-methoxy-4-nitrophenyl)-2-propenamide can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These findings highlight the compound's potential for further development as an anticancer drug.

The pharmacokinetic properties of 3-[4-[(2-Chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-methoxy-4-nitrophenyl)-2-propenamide have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use in clinical settings. The compound exhibits good oral bioavailability and a reasonable half-life, suggesting that it could be administered via oral routes in future clinical trials.

In addition to its therapeutic potential, 3-[4-[(2-Chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-methoxy-4-nitrophenyl)-2-propenamide has been studied for its safety profile. Preclinical toxicology studies have indicated that it has a low toxicity profile at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile further supports its potential for clinical development.

The synthesis of 3-[4-[(2-Chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-methoxy-4-nitrophenyl)-2-propenamide involves several steps, including the formation of key intermediates such as 4-chlorobenzyl alcohol and 1-(4-chlorobenzyl)-1H-indole. The synthetic route is well-documented in the literature and can be optimized for large-scale production if needed for clinical trials or commercialization.

In conclusion, 3-[4-[(2-Chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(2-methoxy-4-nitrophenyl)-2-propenamide (CAS No. 380476-11-9) is a promising compound with diverse therapeutic applications. Its unique chemical structure, potent biological activities, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.